Cas no 2219372-06-0 (rac-(3R,4R)-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol hydrochloride, trans)

• Product Name: rac-(3R,4R)-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol hydrochloride, trans
• CAS No: 2219372-06-0
• MF: C₁₀H₂₂ClNO
• MW: 207.740782260895
• CID: 5326199
• PubChem ID: 136589486
• Update Time: 2025-05-20

rac-(3R,4R)-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• [(3S,4S)-4-(2,2-Dimethylpropyl)pyrrolidin-3-yl]methanol;hydrochloride
• Z3181928445
• rac-[(3R,4R)-4-(2,2-dimethylpropyl)pyrrolidin-3-yl]methanol hydrochloride
• rac-(3R,4R)-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol hydrochloride, trans

• Inchi： 1S/C10H21NO.ClH/c1-10(2,3)4-8-5-11-6-9(8)7-12;/h8-9,11-12H,4-7H2,1-3H3;1H/t8-,9+;/m1./s1
• InChI Key： LJAKDCHYUBSLHJ-RJUBDTSPSA-N
• SMILES： Cl.OC[C@@H]1CNC[C@H]1CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Topological Polar Surface Area: 32.299

Additional information on rac-(3R,4R)-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol hydrochloride, trans

Introduction to Rac-(3R,4R)-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol Hydrochloride, Trans (CAS No 2219372-06-0)

Rac-(3R,4R-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol hydrochloride, trans) is a meticulously synthesized compound characterized by its unique stereochemical configuration and pharmacological potential. This compound, identified by the CAS number 2219372-06-0, has garnered significant attention in the field of pharmaceutical chemistry due to its promising applications in drug development and therapeutic interventions.

The molecular structure of Rac-(3R,4R)-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol hydrochloride incorporates a pyrrolidine ring substituted with a 2,2-dimethylpropyl group at the 4-position and a hydroxymethyl group at the 3-position. The trans configuration of the molecule contributes to its distinct physicochemical properties, which are critical for its biological activity and interaction with target enzymes or receptors.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced selectivity and efficacy. The stereochemistry of Rac-(3R,4R)-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol hydrochloride plays a pivotal role in determining its pharmacokinetic behavior and therapeutic profile. Studies have demonstrated that the precise arrangement of substituents in the pyrrolidine ring can significantly influence binding affinity and metabolic stability.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into injectable or oral dosage forms. This property is particularly advantageous for therapeutic applications where bioavailability and distribution are critical factors. The compound's solubility profile also facilitates its use in preclinical studies where accurate dosing and administration are paramount.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Rac-(3R,4R)-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol hydrochloride with greater precision. Molecular modeling studies have identified potential binding interactions with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction. These insights have paved the way for designing targeted therapies that leverage the unique properties of this compound.

The compound's potential applications extend to multiple therapeutic areas. For instance, its structural features suggest that it may exhibit inhibitory effects on enzymes implicated in inflammation and oxidative stress. These mechanisms are relevant to a wide range of diseases, including cardiovascular disorders, neurodegenerative conditions, and chronic inflammatory diseases. Preliminary in vitro studies have shown promising results in modulating key signaling pathways associated with these conditions.

Furthermore, the stereochemical integrity of Rac-(3R,4R)-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol hydrochloride ensures that it does not isomerize into less active or inactive forms under physiological conditions. This stability is crucial for maintaining therapeutic efficacy throughout the duration of treatment. The compound's resistance to degradation also reduces the need for frequent dosing, improving patient compliance and overall treatment outcomes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure forms of racemic mixtures like this one. Such techniques are essential for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

In conclusion, Rac-(3R,4R-4-(2,2-dimethylpropyl)pyrrolidin-3-ylmethanol hydrochloride, trans) (CAS No 2219372-06-0) represents a significant advancement in pharmaceutical chemistry. Its unique stereochemistry and favorable physicochemical properties make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold immense promise for addressing complex diseases and improving patient care.